Cas no 46231-21-4 (4-benzylamino-butan-2-one)

4-benzylamino-butan-2-one structure
4-benzylamino-butan-2-one structure
Product Name:4-benzylamino-butan-2-one
CAS No:46231-21-4
MF:C11H15NO
MW:177.242902994156
CID:930294
PubChem ID:11194647
Update Time:2025-04-19

4-benzylamino-butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-benzylamino-butan-2-one
    • 4-(benzylamino)butan-2-one
    • EN300-372175
    • AKOS006243248
    • AC-17741
    • DTXSID40458283
    • 46231-21-4
    • SCHEMBL5738287
    • Inchi: 1S/C11H15NO/c1-10(13)7-8-12-9-11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3
    • InChI Key: JVAYPVAFQYMYKM-UHFFFAOYSA-N
    • SMILES: CC(CCNCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 177.115364102g/mol
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 29.1Ų

4-benzylamino-butan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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